![molecular formula C16H18O4 B2380795 5-methoxy-4,8,8-trimethyl-9,10-dihydro-2H,8H-pyrano[2,3-f]chromen-2-one CAS No. 27305-29-9](/img/structure/B2380795.png)
5-methoxy-4,8,8-trimethyl-9,10-dihydro-2H,8H-pyrano[2,3-f]chromen-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“5-methoxy-4,8,8-trimethyl-9,10-dihydro-2H,8H-pyrano[2,3-f]chromen-2-one” is a chemical compound with the molecular formula C18H20O6 . It has an average mass of 332.348 Da and a monoisotopic mass of 332.125977 Da .
Molecular Structure Analysis
The molecular structure of this compound includes several functional groups. It contains a pyrano[2,3-f]chromen-2-one group, which is a type of heterocyclic compound. It also has a methoxy group (-OCH3) and three methyl groups (-CH3) attached .Physical And Chemical Properties Analysis
This compound has a density of 1.3±0.1 g/cm3, a boiling point of 547.2±50.0 °C at 760 mmHg, and a flash point of 199.4±23.6 °C . It has 6 hydrogen bond acceptors, 1 hydrogen bond donor, and 3 freely rotating bonds . Its polar surface area is 82 Å2 .Scientific Research Applications
Anticancer Potential
The compound 5-Methoxy-4,8,8-Trimethyl-9,10-Dihydro-2H,8H-Pyrano[2,3-f]Chromen-2-One and its derivatives have been studied for their potential anticancer properties. Research shows that these compounds exhibit significant anticancer activities against various human cancer cell lines, including glioma, lung cancer, breast cancer, and colon carcinoma. The studies suggest that these derivatives could be promising for developing more potent anticancer agents (Li Hongshuang et al., 2017).
Synthesis and Molecular Docking for Antimicrobial Activity
Another area of research involves the synthesis of novel pyrano[2,3-f]chromen-4-one derivatives and their evaluation for antimicrobial activity. These compounds have shown potent activity against various bacterial and fungal strains. Molecular docking studies further suggest these derivatives as good inhibitors of DNA gyrase, highlighting their potential use in antimicrobial treatments (D. Ashok et al., 2016).
Synthesis and Characterization for Heterogeneous Catalysis
The compound has also been studied in the context of heterogeneous catalysis. Researchers have developed novel synthesis methods for pyrano[2,3-f]chromen-5(4H)-ones and related compounds, which are catalyzed by amino glucose-functionalized silica-coated NiFe2O4 nanoparticles. This approach highlights the potential of using these compounds in eco-friendly and efficient catalytic processes (L. Fekri et al., 2018).
Application in Photochromic Materials
These compounds have also been investigated for their role in synthesizing photochromic materials and biologically active natural products. The research demonstrates their utility in creating complex molecular structures with potential applications in various fields, including material science and pharmacology (Manish Rawat et al., 2006).
properties
IUPAC Name |
5-methoxy-4,8,8-trimethyl-9,10-dihydropyrano[2,3-h]chromen-2-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18O4/c1-9-7-13(17)19-15-10-5-6-16(2,3)20-11(10)8-12(18-4)14(9)15/h7-8H,5-6H2,1-4H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YYXVWCLDVZDFFY-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=O)OC2=C3CCC(OC3=CC(=C12)OC)(C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.31 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.